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Compound of Interest

Compound Name: 2-(Ethylthio)ethylamine

Cat. No.: B1582263 Get Quote

An In-Depth Technical Guide to 2-(Ethylthio)ethylamine

Authored by a Senior Application Scientist
This guide provides a comprehensive overview of the physical, chemical, and analytical

characteristics of 2-(Ethylthio)ethylamine (CAS No. 36489-03-9), a versatile bifunctional

molecule. Designed for researchers, chemists, and professionals in drug development, this

document synthesizes technical data with practical insights into its application and handling.

Molecular Identity and Core Physicochemical
Properties
2-(Ethylthio)ethylamine, also known as 1-amino-3-thiapentane, is an organic compound

featuring a primary amine and a thioether functional group.[1] This unique structure dictates its

chemical behavior and utility as a building block in synthesis and as a ligand in coordination

chemistry.[2]

Structural and Molecular Data
The fundamental identifiers and molecular properties of 2-(Ethylthio)ethylamine are

summarized below.
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Identifier Value Source

CAS Number 36489-03-9 [3][4][5]

Molecular Formula C₄H₁₁NS [2][3][4]

Molecular Weight 105.20 g/mol [2][3][6]

IUPAC Name 2-ethylsulfanylethanamine [1][2]

Linear Formula CH₃CH₂SCH₂CH₂NH₂

SMILES CCSCCN [2][7]

InChI Key
HJCTVUWPHAZTLI-

UHFFFAOYSA-N
[2][7]

Physical Properties
The physical state and key properties are crucial for experimental design, dictating appropriate

handling and reaction conditions. The compound is typically a clear, colorless to pale yellow

liquid with a characteristic stench.[4][8]

Property Value Source

Boiling Point 159-160 °C at 760 mmHg [4][5][7]

Melting Point 163 °C [1][4][5]

Density 0.946 g/mL at 25 °C [4][5][7]

Refractive Index (n20/D) 1.4900 [1][7]

Flash Point 57 °C (134.6 °F) - closed cup [7]

pKa 9.04 ± 0.10 (Predicted) [1][8]

Chemical Reactivity and Applications
The dual functionality of 2-(Ethylthio)ethylamine underpins its diverse applications. The

primary amine group serves as a nucleophile and a base, while the thioether's sulfur atom can

be oxidized and act as a ligand for metal centers.[2]
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Role in Organic and Medicinal Chemistry
As a synthetic building block, this compound is integral to constructing more complex

molecules.[2][4] It is particularly valuable in pharmaceuticals, where it serves as an

intermediate in the synthesis of drugs targeting cardiovascular and neurological conditions.[4]

Its hydrochloride salt is also used in the synthesis of specialized organic compounds.[2]

Coordination Chemistry and Material Science
The ability of 2-(Ethylthio)ethylamine to act as a bidentate ligand, coordinating through both

its nitrogen and sulfur atoms, makes it significant in coordination chemistry.[2] It forms stable

complexes with transition metals like palladium(II) and platinum(II), which have been

investigated for potential biological and chemotherapeutic applications.[2] This property also

extends to material science, where it is a precursor for developing functionalized ligands for

catalysis.[2]

Industrial Applications
In industrial settings, 2-(Ethylthio)ethylamine is used in the production of specialty chemicals.

It serves as a precursor in the manufacturing of surfactants and corrosion inhibitors.[2][4]

Furthermore, it is utilized in the development of agrochemicals such as pesticides and

herbicides.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.smolecule.com/products/s1893285
https://www.myskinrecipes.com/shop/en/agrochem-intermediates/41861--2-ethylthioethylamine.html
https://www.myskinrecipes.com/shop/en/agrochem-intermediates/41861--2-ethylthioethylamine.html
https://www.smolecule.com/products/s1893285
https://www.benchchem.com/product/b1582263?utm_src=pdf-body
https://www.smolecule.com/products/s1893285
https://www.smolecule.com/products/s1893285
https://www.smolecule.com/products/s1893285
https://www.benchchem.com/product/b1582263?utm_src=pdf-body
https://www.smolecule.com/products/s1893285
https://www.myskinrecipes.com/shop/en/agrochem-intermediates/41861--2-ethylthioethylamine.html
https://www.myskinrecipes.com/shop/en/agrochem-intermediates/41861--2-ethylthioethylamine.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-(Ethylthio)ethylamine

Key Application Areas

C₄H₁₁NS

Organic Synthesis
(Pharmaceuticals, Agrochemicals)Building Block

Coordination Chemistry
(Ligand for Metal Complexes)

Ligand

Industrial Chemicals
(Surfactants, Corrosion Inhibitors)

Precursor

Starting Materials

Reaction Step

Final Product

Ethanethiol
(CH₃CH₂SH)

Nucleophilic Ring-Opening

Aziridine

2-(Ethylthio)ethylamine
(CH₃CH₂SCH₂CH₂NH₂)

Base-catalyzed

Click to download full resolution via product page

Figure 2. A plausible synthetic route to 2-(Ethylthio)ethylamine.

Safety, Handling, and Storage
Proper handling of 2-(Ethylthio)ethylamine is critical due to its hazardous properties. It is

classified as a flammable liquid and is known to cause skin irritation and serious eye damage.
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[1][6][7]

GHS Hazard Information
Physical Hazards: H226 - Flammable liquid and vapor. [1][6]* Health Hazards:

H315 - Causes skin irritation. [1][6] * H318 - Causes serious eye damage. [1][6] * H335 -

May cause respiratory irritation. [1][6]* Signal Word: Danger. [1][7] The hydrochloride salt

is harmful if swallowed and causes skin and serious eye irritation. [9][10]

Handling and Personal Protective Equipment (PPE)
Engineering Controls: Use only outdoors or in a well-ventilated area. Keep away from heat,

sparks, open flames, and hot surfaces. [1][9]Ground/bond container and receiving

equipment. [1]* Personal Protective Equipment:

Eye/Face Protection: Wear chemical safety goggles or a face shield. [1][7] * Skin

Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat. [1][7] * Respiratory

Protection: Use a suitable respirator with an appropriate filter (e.g., type ABEK) if

ventilation is inadequate. [7]

Storage
Store in a well-ventilated place at room temperature. [4][9]* Keep the container tightly closed.

[1][9]* Store in a flammable liquid storage cabinet. [7] This compound is classified as a

Dangerous Good for transport and may be subject to additional shipping charges. [3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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